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Introduction

Thallium-204 (Tl-204) is a radioisotope that serves as a crucial component in various industrial

process control systems. As a pure beta emitter with a conveniently long half-life, it is

particularly well-suited for non-contact thickness and density gauging applications. Nucleonic

control systems equipped with Tl-204 sources provide real-time, high-precision measurements

essential for quality control and process optimization in the manufacturing of sheet materials

like paper, plastics, and thin metals.[1][2][3] These systems operate on the principle of radiation

attenuation, where the material being measured absorbs a fraction of the beta particles,

allowing for a precise determination of its mass per unit area.[2] This document provides

detailed application notes, experimental protocols, and safety procedures for the use of

Thallium-204 in industrial settings.

Properties and Characteristics of Thallium-204
Thallium-204 is a synthetic radioisotope, typically produced by neutron activation of stable

thallium in a nuclear reactor.[4] Its decay characteristics make it an ideal source for specific

industrial gauging applications. The key nuclear properties of Tl-204 are summarized in Table

1.

Table 1: Nuclear Properties of Thallium-204
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Property Value

Half-life 3.78 years[4][5]

Decay Mode
Beta (β⁻) Decay (97.10%)Electron Capture (EC)

(2.90%)[5]

Decay Products
Lead-204 (204Pb) via β⁻ decayMercury-204

(204Hg) via EC[5]

Max. Beta Energy (Eβmax) 0.764 MeV[5]

Mean Electron Energy 0.23721 MeV

Typical Form Sealed solid disk source[6][7][8]

Common Activity Range 1 µCi to 10 µCi[7][8]

Principle of Operation: Beta Transmission Gauging
The most common application of Thallium-204 is in beta transmission gauges.[2][9] This non-

destructive measurement technique relies on the attenuation of beta particles as they pass

through a material. The fundamental principle is governed by the Beer-Lambert law, where the

intensity of the transmitted radiation decreases exponentially with the thickness and density of

the material.

The setup involves a sealed Tl-204 source placed on one side of the material and a detector

(such as an ionization chamber) on the opposite side.[2][3] The beta particles emitted by the

source travel through the material, and some are absorbed or scattered. The detector

measures the intensity of the remaining (transmitted) particles. The relationship between the

initial radiation intensity (I₀) and the transmitted intensity (I) is used to determine the material's

basis weight or thickness.[2]
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Logical Principle of Beta Attenuation

Initial Beta Radiation
(Intensity I₀)

Sheet Material
(Thickness 'x', Density 'ρ')

 Incident

Transmitted Beta Radiation
(Intensity I)

 Transmitted

I = I₀ * e^(-µx)
(Attenuation Formula)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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